7-(2-hydroxypropyl)-8-((3-isopropoxypropyl)amino)-3-methyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-(2-hydroxypropyl)-3-methyl-8-(3-propan-2-yloxypropylamino)purine-2,6-dione
• InChI: InChI=1S/C15H25N5O4/c1-9(2)24-7-5-6-16-14-17-12-11(20(14)8-10(3)21)13(22)18-15(23)19(12)4/h9-10,21H,5-8H2,1-4H3,(H,16,17)(H,18,22,23)
• InChI Key: SHHDIQNXMCGHAY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCCCNC1=NC2=C(N1CC(C)O)C(=O)NC(=O)N2C
• Molecular Formula: C15H25N5O4
• Molecular Weight: 339.39 g/mol
• CAS No.: 876894-42-7

Description

7-(2-hydroxypropyl)-8-((3-isopropoxypropyl)amino)-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C15H25N5O4 and its molecular weight is 339.396. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research into purine derivatives, including compounds similar to 7-(2-hydroxypropyl)-8-((3-isopropoxypropyl)amino)-3-methyl-1H-purine-2,6(3H,7H)-dione, focuses significantly on their synthesis and structural analysis. For instance, studies have explored the synthesis of various [c,d]-fused purinediones, examining their structural characteristics and potential applications (Šimo et al., 1995). These synthetic methods and structural insights form the foundation for further exploration of their biological and pharmacological properties.

Crystal Structure and Molecular Interactions

Crystallographic studies of purine derivatives provide insights into their molecular geometry and potential for forming hydrogen bonds, which is crucial for understanding their interactions at the molecular level (Karczmarzyk et al., 1995). These findings are essential for drug design and for predicting how these compounds might interact with biological targets.

Development of Novel Compounds

Continued research in this field has led to the development of novel compounds with varying substituents and structures. These efforts contribute to a broader understanding of the chemical diversity and potential applications of purine derivatives (Simo et al., 1998).

Mechanism of Action

Target of Action

The primary target of MFCD06751607 is the menin-histone-lysine N-methyltransferase 2A (KMT2A) protein-protein interaction . This interaction plays a crucial role in the progression of acute myeloid leukemia (AML) and B-cell acute lymphoblastic leukemia (ALL) in preclinical models .

Mode of Action

MFCD06751607 is a highly selective and orally bioavailable small molecule that disrupts the menin-KMT2A protein-protein interaction . This pharmacologic disruption induces differentiation and blocks progression of KMT2A-r or NPM1c AML and ALL .

Biochemical Pathways

The disruption of the menin-KMT2A interaction by MFCD06751607 leads to the inhibition of HOX/Meis1 stemness genes and the induction of differentiation genes in KMT2A- or NPM1-altered leukemic cells .

Pharmacokinetics

The pharmacokinetic properties of MFCD06751607 are currently under investigation

Result of Action

The action of MFCD06751607 results in differentiation followed by cell death . It has shown synergistic effects with venetoclax alone or in combination with azacitidine in AML cells bearing KMT2A-r in vitro .

Action Environment

It is known that the compound is orally bioavailable , suggesting that it is stable in the gastrointestinal environment.